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Compound Name: Ferruginol

Cat. No.: B15607738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the cytotoxic effects of Ferruginol, a
natural abietane diterpene, on various tumor cell lines. Ferruginol has demonstrated

significant potential as an anticancer agent by inducing apoptosis, causing cell cycle arrest,

and modulating key signaling pathways involved in tumor progression.[1][2] This document

summarizes the quantitative data on its efficacy, details the experimental protocols for its

evaluation, and visualizes the molecular pathways it influences.

Quantitative Analysis of Cytotoxic Activity
Ferruginol exhibits a range of cytotoxic activity against various human cancer cell lines. The

half-maximal inhibitory concentration (IC50) and growth inhibitory concentration (GI50) values

from multiple studies are summarized below, highlighting its variable potency across different

cancer types.
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Cell Line Cancer Type IC50 / GI50 (µM) Reference(s)

MDA-T32 Thyroid Cancer 12 [3]

A549
Non-Small Cell Lung

Cancer
33.0 [4]

CL1-5
Non-Small Cell Lung

Cancer
39.3 [4]

PC3 Prostate Cancer 55 [5]

SK-MEL-28 Malignant Melanoma ~50 [6][7]

OVCAR-3 Ovarian Cancer 20 - 300* [6]

AGS
Gastric

Adenocarcinoma
~29 [6]

HepG2 Liver Hepatoma >100 [6]

SUM149
Triple-Negative Breast

Cancer
1.3 - 13 [8]

MDA-MB-231
Triple-Negative Breast

Cancer
1.3 - 13 [8]

MCF7 Breast Cancer 1.3 - 13** [8]

*Effective doses tested. **Reported for Ferruginol analogues.

Mechanisms of Action: Signaling Pathways
Ferruginol exerts its cytotoxic effects by modulating several critical signaling pathways that are

often dysregulated in cancer. The primary mechanisms include the induction of apoptosis and

the inhibition of pro-survival pathways like PI3K/Akt and MAPK.

Induction of Apoptosis
Ferruginol induces programmed cell death in cancer cells through both extrinsic and intrinsic

apoptotic pathways. This is characterized by the activation of caspases, regulation of Bcl-2

family proteins, and disruption of the mitochondrial membrane potential.[4][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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